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Compound of Interest

Compound Name: EPZ033294

Cat. No.: B15587987 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
EPZ033294 is a potent and selective inhibitor of the SET and MYND domain-containing protein

2 (SMYD2), a lysine methyltransferase.[1] SMYD2 has been implicated in the progression of

various cancers, making it a target for therapeutic intervention. This technical guide provides a

summary of the known solubility and stability data for EPZ033294, along with detailed,

representative experimental protocols for assessing these critical physicochemical properties

for similar small molecule inhibitors. Additionally, it visualizes the SMYD2 signaling pathway to

provide a contextual understanding of the inhibitor's mechanism of action.

EPZ033294 Physicochemical Properties
Property Value Source

Molecular Formula C₂₀H₂₂ClN₇O ProbeChem

Molecular Weight 411.89 g/mol ProbeChem[1]

Appearance Solid ProbeChem[1]

Biochemical IC₅₀ 3.9 nM ProbeChem[1]

Cellular IC₅₀ (for methylation) 29 nM ProbeChem[1]
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Solubility Data
Specific quantitative aqueous solubility data for EPZ033294 is not readily available in the public

domain. However, its solubility in dimethyl sulfoxide (DMSO) has been reported.

Solvent Solubility Source

DMSO Soluble MedKoo Biosciences

DMSO 10 mM ProbeChem

Representative Experimental Protocol: Kinetic Solubility
Assessment
This protocol describes a typical high-throughput method for determining the kinetic solubility of

a compound like EPZ033294 in an aqueous buffer.

Objective: To determine the concentration at which a compound precipitates out of an aqueous

solution under specific conditions, providing an estimate of its kinetic solubility.

Materials:

Test compound (e.g., EPZ033294)

Dimethyl sulfoxide (DMSO), anhydrous

Phosphate-buffered saline (PBS), pH 7.4

96-well microplates (polypropylene for compound storage, clear for measurement)

Plate shaker

Spectrophotometer or a high-performance liquid chromatography (HPLC) system with a UV

detector

Filtration plates (e.g., Millipore MultiScreen®)

Workflow:
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Preparation

Assay

Analysis

Prepare 10 mM stock solution of EPZ033294 in DMSO

Create serial dilutions in DMSO (e.g., 5, 2.5, 1.25 mM)

Add DMSO stocks to PBS (pH 7.4) in a 96-well plate (final DMSO conc. <1%)

Incubate at room temperature with shaking for 2 hours

Filter the solutions to remove any precipitate

Measure the concentration of the soluble compound in the filtrate using UV-Vis or HPLC-UV

Plot concentration vs. theoretical concentration

Determine the kinetic solubility limit

Click to download full resolution via product page

Caption: Experimental workflow for kinetic solubility determination.
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Detailed Steps:

Stock Solution Preparation: Prepare a 10 mM stock solution of EPZ033294 in 100% DMSO.

Serial Dilution: Create a series of dilutions from the stock solution in DMSO to achieve a

range of concentrations to be tested.

Addition to Buffer: Add a small volume (e.g., 2 µL) of each DMSO stock concentration to a

larger volume (e.g., 198 µL) of PBS (pH 7.4) in a 96-well plate. This results in a final DMSO

concentration of 1%.

Incubation: Seal the plate and incubate at room temperature (e.g., 25°C) for a set period

(e.g., 2 hours) with gentle shaking. This allows the system to reach a state of kinetic

equilibrium.

Filtration: Transfer the solutions to a filter plate and apply a vacuum to separate any

precipitated compound from the soluble fraction.

Quantification: Analyze the concentration of the compound in the filtrate. This can be done

using a spectrophotometer by measuring UV absorbance at a wavelength where the

compound has maximum absorbance, or more accurately by HPLC-UV. A standard curve of

the compound in the assay buffer is used for quantification.

Data Analysis: The kinetic solubility is defined as the highest concentration at which the

measured concentration in the filtrate is equal to the nominal concentration.

Stability Data
Detailed experimental stability data for EPZ033294 is not publicly available. The information is

limited to general storage recommendations from commercial suppliers.
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Form Storage Condition Duration Source

Solid Ambient Temperature
A few weeks (during

shipping)
MedKoo Biosciences

Solid 0 - 4°C
Days to weeks (short

term)
MedKoo Biosciences

Solid -20°C
Months to years (long

term)
MedKoo Biosciences

In DMSO -20°C Not specified MedKoo Biosciences

Representative Experimental Protocol: Solution Stability
Assessment
This protocol outlines a method to assess the stability of a compound like EPZ033294 in

solution under various conditions over time.

Objective: To determine the degradation rate of the compound in different buffers and at

different temperatures.

Materials:

Test compound (e.g., EPZ033294)

DMSO, anhydrous

Aqueous buffers (e.g., pH 4.5 acetate buffer, pH 7.4 phosphate buffer, pH 9.0 borate buffer)

HPLC system with a UV or mass spectrometry (MS) detector

Incubators or water baths set at desired temperatures (e.g., 4°C, 25°C, 40°C)

Autosampler vials

Workflow:
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Preparation

Incubation

Analysis

Prepare a concentrated stock solution of EPZ033294 in DMSO

Dilute the stock into different aqueous buffers (pH 4.5, 7.4, 9.0) to a final concentration (e.g., 10 µM)

Aliquot the solutions into vials for each time point

Incubate the vials at different temperatures (e.g., 4°C, 25°C, 40°C)

At specified time points (e.g., 0, 2, 4, 8, 24, 48 hours), quench the reaction (if necessary) and analyze by HPLC-UV/MS

Quantify the remaining parent compound at each time point

Calculate the percentage of compound remaining and determine the degradation rate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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